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Compound of Interest

Compound Name: Mepiquat

Cat. No.: B094548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the field performance of different Mepiquat
formulations, supported by experimental data from various studies. Mepiquat is a widely used

plant growth regulator in cotton production, primarily aimed at controlling vegetative growth and

improving yield. The two most common formulations are Mepiquat Chloride (MC) and

Mepiquat Pentaborate (MP). This document summarizes their effects on key agronomic

parameters and details the methodologies employed in field trials to assess their efficacy.

Data Presentation
The following tables summarize quantitative data from field trials comparing different Mepiquat
formulations.

Table 1: Comparison of Mepiquat Formulations on Cotton Vegetative Growth
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Formulation
Application
Rate (oz/acre)

Plant Height
Reduction (%)

Main Stem
Nodes
(reduction
from control)

Reference

Mepex Ginout

(MC)
16 Not specified Not specified [1]

Pix Ultra (MC) 16 Not specified Not specified [1]

Pentia (MP) 16 Not specified Not specified [1]

Mepiquat

Chloride
"Full" rate Significant Significant [2][3][4]

Mepiquat

Pentaborate
"Full" rate Significant Significant [2][3][4]

Mepiquat

Pentaborate
80% of "Full" rate Significant Significant [2][3][4]

Table 2: Comparison of Mepiquat Formulations on Cotton Yield and Fiber Quality
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Formulation
Application
Rate
(oz/acre)

Lint Yield
(lbs/acre)

Lint Percent
(%)

Fiber
Quality

Reference

Mepex

Ginout (MC)
16

Highest

among

treatments

Highest

among

treatments

No significant

difference
[1]

Pix Ultra

(MC)
16

Lower than

control

Lower than

control

No significant

difference
[1]

Pentia (MP) 16
Lower than

control

Lower than

control

No significant

difference
[1]

Mepiquat

Chloride
"Full" rate

Significantly

greater than

untreated

Not specified Not specified [2][3][4]

Mepiquat

Pentaborate
"Full" rate

Significantly

greater than

untreated

Not specified Not specified [2][3][4]

Mepiquat

Pentaborate

80% of "Full"

rate

Not

significantly

different from

untreated

Not specified Not specified [2][3][4]

Experimental Protocols
The following methodologies are based on protocols described in the cited field trials for

assessing the performance of Mepiquat formulations.

Experimental Design and Plot Establishment
Design: Field trials are typically conducted using a Randomized Complete Block Design

(RCBD) with multiple replications (e.g., four replications) to account for field variability.[1]

Plot Size: Plot dimensions can vary, with examples including 20 rows wide with a 36-inch row

spacing, extending for a full irrigation run of half a mile.[1]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.pomais.com/product/mepiquat-chloride-plant-growth-regulator/
https://us.timacagro.com/news/plant-nutrition/pgr-cotton/
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.pomais.com/product/mepiquat-chloride-plant-growth-regulator/
https://us.timacagro.com/news/plant-nutrition/pgr-cotton/
https://www.annualreviews.org/content/journals/10.1146/annurev.arplant.51.1.501
https://www.pomais.com/product/mepiquat-chloride-plant-growth-regulator/
https://us.timacagro.com/news/plant-nutrition/pgr-cotton/
https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://www.jkip.kit.edu/botzell/downloads/intern_Rademacher_2000.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variety: A single cotton variety is typically used throughout the trial to ensure that observed

differences are due to the treatments and not genetic variations. For instance, studies have

utilized the 'DP555BR' cotton variety.[2][3][4]

Treatment Application
Formulations: The trials compare different commercially available Mepiquat formulations,

such as Mepex Ginout (DuPont), Pix Ultra (BASF), and Pentia (BASF).[1]

Application Rate: Treatments are applied at specified rates, for example, a single application

of 16 oz/acre for each formulation.[1] In other studies, "full" and reduced (e.g., 80%) rates

based on university extension recommendations are compared.[2][3][4]

Application Timing: Applications are made at specific growth stages of the cotton plant. A

common timing for a single application is during the vegetative growth phase.[1]

Data Collection and Analysis
Vegetative Growth Parameters:

Plant Height: Measured at various time points during the growing season to assess the

growth regulation effect.

Number of Nodes: The total number of main-stem nodes is counted to determine the

impact on plant development.

Yield Parameters:

Seed Cotton Yield: The central rows of each plot are harvested, and the seed cotton is

weighed.[1]

Lint Yield: Sub-samples of the harvested seed cotton are ginned to determine the lint

percentage, which is then used to calculate the final lint yield.[1]

Fiber Quality:

Sub-samples of lint are collected and analyzed for various fiber quality parameters.
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Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to

determine if there are statistically significant differences among the treatments.

Mandatory Visualization
Signaling Pathway of Mepiquat Inhibition
Mepiquat-based plant growth regulators function by inhibiting the biosynthesis of gibberellins,

which are plant hormones that promote cell elongation. Mepiquat chloride and mepiquat
pentaborate, both containing the active ingredient mepiquat, are classified as "onium" type

inhibitors. They specifically target the early stages of the gibberellin biosynthesis pathway.

The primary mechanism of action involves the blockage of two key enzymes: copalyl-

diphosphate synthase (CPS) and ent-kaurene synthase (KS). This inhibition prevents the

conversion of geranylgeranyl diphosphate (GGPP) to ent-kaurene, a crucial precursor for all

gibberellins. The pentaborate formulation is reported to have quicker absorption into the plant.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.benchchem.com/product/b094548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plastid

Endoplasmic Reticulum

Cytosol

Geranylgeranyl Diphosphate (GGPP)

Copalyl Diphosphate (CPP)

 CPS 

ent-Kaurene

 KS 

ent-Kaurenoic Acid

 P450 Monooxygenases 

GA12-aldehyde

GA12

Bioactive Gibberellins (e.g., GA1, GA4)

 Late-stage biosynthesis 

Stem_Elongation

Promotes

Mepiquat
(Chloride & Pentaborate)

CPS

 Inhibits 

KS

 Inhibits 

Click to download full resolution via product page

Caption: Mepiquat's inhibition of the gibberellin biosynthesis pathway.
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Experimental Workflow for Mepiquat Formulation
Assessment
The following diagram illustrates the typical workflow for conducting a field trial to compare the

performance of different Mepiquat formulations.
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Caption: Experimental workflow for assessing Mepiquat formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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